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Compound of Interest

Compound Name: Ilmetropium iodide

Cat. No.: B1671723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ilmetropium iodide is a quaternary ammonium compound that functions as a muscarinic

acetylcholine receptor (mAChR) antagonist.[1] Due to its bronchodilatory properties, it is a

compound of interest in respiratory research.[2][3] This document provides detailed application

notes and protocols for the preparation and use of Ilmetropium iodide solutions in a research

setting.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Ilmetropium iodide is essential for

accurate solution preparation and experimental design.
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Property Value Source

Molecular Formula C₂₀H₃₀INO₃ [2]

Molecular Weight 459.36 g/mol [2]

CAS Number 129109-88-2 [2]

Appearance Solid powder [2][3]

Solubility
Soluble in DMSO (up to 60

mg/mL)
[2]

Storage (Powder) -20°C for up to 3 years [2]

Storage (In Solvent) -80°C for up to 1 year [2]

Data Presentation: Muscarinic Receptor Binding
Profile
Ilmetropium iodide acts as a competitive antagonist at muscarinic acetylcholine receptors.

There are five subtypes of muscarinic receptors (M1-M5) which are G-protein coupled

receptors (GPCRs) that mediate diverse physiological functions. The binding affinity of

Ilmetropium iodide to these receptor subtypes is a critical parameter for understanding its

pharmacological profile.

Note: Specific quantitative binding data (Ki or IC50 values) for Ilmetropium iodide at the

individual muscarinic receptor subtypes (M1-M5) is not readily available in the public domain as

of the last update of this document. Researchers are advised to determine these values

experimentally.

Table of Muscarinic Receptor Antagonist Binding Affinities (for comparative purposes)
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Compound M1 (Ki, nM) M2 (Ki, nM) M3 (Ki, nM) M4 (Ki, nM) M5 (Ki, nM)

Ilmetropium

iodide

Data not

available

Data not

available

Data not

available

Data not

available

Data not

available

Atropine 1.1 1.8 1.3 1.1 1.3

Ipratropium

bromide
2.0 3.3 1.0 2.5 1.6

Tiotropium

bromide
1.3 2.3 0.4 1.6 1.0

Glycopyrrolat

e
2.5 4.0 0.5 3.2 2.0

This data is compiled from various sources for illustrative purposes and direct comparison of Ki

values should be made with caution due to differing experimental conditions.

Signaling Pathways
Ilmetropium iodide, as a muscarinic antagonist, blocks the downstream signaling cascades

initiated by acetylcholine binding to muscarinic receptors. The M1, M3, and M5 receptor

subtypes primarily couple through Gq proteins, leading to the activation of phospholipase C

(PLC), while the M2 and M4 subtypes couple through Gi proteins, inhibiting adenylyl cyclase.
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Gi
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Start

Prepare cell membranes
expressing muscarinic

receptor subtype

Add radioligand
(e.g., [³H]-NMS)

Add varying concentrations
of Ilmetropium iodide

Incubate at room
temperature

Separate bound and
free radioligand
(e.g., filtration)

Measure radioactivity

Analyze data to
determine IC50 and Ki

End

 

Start

Acclimatize guinea pigs

Administer Ilmetropium iodide
(e.g., intratracheally or via nebulizer)

Induce bronchoconstriction
(e.g., with histamine or methacholine)

Measure airway resistance
and compliance

Analyze and compare
with control group

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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